Cas no 97469-56-2 (Phosphinic acid, [(4-methylphenyl)methyl]phenyl-, ethyl ester)

Phosphinic acid, [(4-methylphenyl)methyl]phenyl-, ethyl ester structure
97469-56-2 structure
Product name:Phosphinic acid, [(4-methylphenyl)methyl]phenyl-, ethyl ester
CAS No:97469-56-2
MF:C16H19O2P
MW:274.294625520706
CID:751050
PubChem ID:71331685

Phosphinic acid, [(4-methylphenyl)methyl]phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphinic acid, [(4-methylphenyl)methyl]phenyl-, ethyl ester
    • 1-[[ethoxy(phenyl)phosphoryl]methyl]-4-methylbenzene
    • DTXSID50760243
    • 97469-56-2
    • Ethyl [(4-methylphenyl)methyl]phenylphosphinate
    • Inchi: InChI=1S/C16H19O2P/c1-3-18-19(17,16-7-5-4-6-8-16)13-15-11-9-14(2)10-12-15/h4-12H,3,13H2,1-2H3
    • InChI Key: IBLATXTUXQKLTO-UHFFFAOYSA-N
    • SMILES: CCOP(=O)(CC1=CC=C(C=C1)C)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 274.11226684g/mol
  • Monoisotopic Mass: 274.11226684g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 3.2

Experimental Properties

  • PSA: 36.11000
  • LogP: 4.13510

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